Cas no 1105191-56-7 (N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine)

• Product Name: N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine
• CAS No: 1105191-56-7
• MF: C₁₆H₁₆N₂S
• MW: 268.376642227173
• MDL: MFCD11986762
• CID: 4560600
• PubChem ID: 33678359
• Update Time: 2025-06-12

N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine

• MDL： MFCD11986762
• Inchi： 1S/C16H16N2S/c1-2-12-8-9-14-15(10-12)19-16(18-14)17-11-13-6-4-3-5-7-13/h3-10H,2,11H2,1H3,(H,17,18)
• InChI Key： PHCPFMYPDGRLCT-UHFFFAOYSA-N
• SMILES： S1C2=CC(CC)=CC=C2N=C1NCC1=CC=CC=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 427.7±48.0 °C at 760 mmHg
• Flash Point: 212.5±29.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine

Introduction to N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine (CAS No. 1105191-56-7)

N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine, identified by its CAS number 1105191-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The benzothiazole scaffold is particularly valued for its role in the development of drugs targeting various diseases, including infectious disorders and chronic conditions.

The structural features of N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine make it a promising candidate for further exploration in drug discovery. The presence of a benzyl group at the N-position and an ethyl substituent at the 6-position introduces specific electronic and steric properties that can influence its interactions with biological targets. This molecular configuration has been studied for its potential to modulate enzyme activity and receptor binding, which are critical mechanisms in therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine with high precision. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes implicated in metabolic pathways associated with inflammation and oxidative stress. Such findings are particularly relevant in the context of developing novel therapeutics for conditions like arthritis and neurodegenerative diseases.

In addition to its pharmacological potential, N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine has been investigated for its role in synthetic chemistry. The benzothiazole core serves as a versatile building block for constructing more complex molecules with enhanced biological activity. Researchers have leveraged this compound to develop derivatives with improved solubility, bioavailability, and target specificity. These derivatives are being tested in preclinical studies to evaluate their efficacy against a range of pathological conditions.

The synthesis of N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques not only enhance the efficiency of production but also allow for the introduction of diverse functional groups, expanding the chemical space available for drug discovery.

One of the most compelling aspects of N-Benzyl-6-ethyl-1,3-benzothiazol-2-amine is its potential application in addressing emerging infectious diseases. The benzothiazole scaffold has demonstrated activity against various pathogens, including bacteria and viruses. In light of the ongoing global health challenges, compounds like this are being prioritized for further investigation to identify new treatments that can complement existing therapeutic strategies.

The pharmacological profile of N-Benzyl-6-ethyl-1,3-benzothiazol-2amine is further supported by experimental data from in vitro studies. These studies have revealed that the compound can interact with specific proteins involved in cell signaling pathways relevant to cancer progression and immune response modulation. By targeting these pathways, N-Benzyl--ethyl--3--benzothiazol--2--amine holds promise as a lead compound for developing novel anticancer agents.

As research continues to uncover new applications for N-Benzyl--ethyl--1--3--benzothiazol--2--amine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. Such partnerships facilitate the translation of laboratory findings into clinical trials, ultimately bringing new treatments to patients in need. The compound's unique structural features make it an attractive candidate for further development under these collaborative frameworks.

The regulatory landscape for novel pharmaceutical compounds like N-Benzyl--ethyl--1--3--benzothiazol--2--amine is evolving to accommodate innovative approaches to drug development. Regulatory agencies are increasingly recognizing the value of computational modeling and preclinical data in assessing drug safety and efficacy before human testing begins. This shift toward evidence-based decision-making ensures that promising compounds like this one can proceed through development pipelines more efficiently.

In conclusion,N-Benzyl--ethyl--1--3benzothiazol 2 --amine (CAS No 1105191567) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health The compound's structural versatility biological activity synthetic accessibility make it a valuable asset in ongoing efforts to develop new treatments for various diseases As research progresses we can anticipate further discoveries that will solidify its role as a key player in modern medicine